Cas no 2287299-89-0 ([3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a structurally unique amine derivative featuring a bicyclo[1.1.1]pentane core, which imparts high rigidity and steric constraint. This compound is of interest in medicinal chemistry and materials science due to its potential as a bioisostere for para-substituted aromatic systems, offering improved metabolic stability and binding selectivity. The 2,5-dimethylphenyl substitution enhances lipophilicity and may influence pharmacokinetic properties. Its compact, three-dimensional architecture makes it valuable for probing steric interactions in drug design. The primary amine functionality allows for further derivatization, enabling its use as a versatile intermediate in synthetic applications. Suitable for research applications requiring constrained, sp3-rich scaffolds.
[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine structure
2287299-89-0 structure
Product Name:[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
CAS No:2287299-89-0
MF:C14H19N
MW:201.30736374855
CID:6453044
PubChem ID:137945523
Update Time:2025-06-08

[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • 2287299-89-0
    • EN300-6760552
    • [3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
    • [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
    • Inchi: 1S/C14H19N/c1-10-3-4-11(2)12(5-10)14-6-13(7-14,8-14)9-15/h3-5H,6-9,15H2,1-2H3
    • InChI Key: SJDYBZCOORTXGV-UHFFFAOYSA-N
    • SMILES: NCC12CC(C3C=C(C)C=CC=3C)(C1)C2

Computed Properties

  • Exact Mass: 201.151749610g/mol
  • Monoisotopic Mass: 201.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26Ų

[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760552-0.05g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
0.05g
$2079.0 2025-03-13
Enamine
EN300-6760552-0.1g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
0.1g
$2178.0 2025-03-13
Enamine
EN300-6760552-0.25g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
0.25g
$2277.0 2025-03-13
Enamine
EN300-6760552-0.5g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
0.5g
$2376.0 2025-03-13
Enamine
EN300-6760552-1.0g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
1.0g
$2475.0 2025-03-13
Enamine
EN300-6760552-2.5g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
2.5g
$4851.0 2025-03-13
Enamine
EN300-6760552-5.0g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
5.0g
$7178.0 2025-03-13
Enamine
EN300-6760552-10.0g
[3-(2,5-dimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanamine
2287299-89-0 95.0%
10.0g
$10643.0 2025-03-13

[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Related Literature

Additional information on [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-89-0)

[3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-89-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[1.1.1]pentane core, which imparts significant conformational rigidity and unique electronic properties.

The bicyclo[1.1.1]pentane scaffold has been increasingly explored in recent years for its ability to mimic the bioactive conformations of more flexible molecules, thereby enhancing the potency and selectivity of drug candidates. The presence of the 2,5-dimethylphenyl substituent further modulates the compound's pharmacological profile, making it a promising lead for various therapeutic applications.

Recent studies have highlighted the potential of [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in several areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against a panel of cancer cell lines, particularly those derived from breast and lung cancers. The researchers attributed this activity to the compound's ability to selectively target and inhibit key enzymes involved in cancer cell proliferation and survival.

In another study, [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The bicyclo[1.1.1]pentane core has also been investigated for its role in modulating G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic disorders. A recent study demonstrated that [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can act as a selective agonist or antagonist at specific GPCRs, depending on the substitution pattern and conformational flexibility of the molecule.

Furthermore, the unique electronic properties of the bicyclo[1.1.1]pentane scaffold make it an attractive candidate for developing new imaging agents and probes for diagnostic applications. Researchers at a leading pharmaceutical company have reported that [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine can be labeled with radioisotopes or fluorescent tags to create highly sensitive and specific imaging agents for detecting early-stage diseases.

The synthesis of [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been optimized using modern synthetic methods, including transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches. These methods have enabled efficient and scalable production of the compound, facilitating its evaluation in preclinical studies.

In conclusion, [3-(2,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine (CAS No. 2287299-89-0) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd